Cas no 921880-74-2 (5-ethyl-7-4-(furan-2-carbonyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one)

• Product Name: 5-ethyl-7-4-(furan-2-carbonyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• CAS No: 921880-74-2
• MF: C₂₄H₂₃N₅O₄
• MW: 445.470525026321
• CID: 5865278
• PubChem ID: 18570279
• Update Time: 2025-07-09

5-ethyl-7-4-(furan-2-carbonyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-7-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2-phenylpyrazolo[4,3-c]pyridin-3-one
• AKOS024631061
• 5-ethyl-7-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• 921880-74-2
• 5-ethyl-7-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
• F2248-0154
• 5-ethyl-7-4-(furan-2-carbonyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one

• Inchi： 1S/C24H23N5O4/c1-2-26-15-18(21-19(16-26)23(31)29(25-21)17-7-4-3-5-8-17)22(30)27-10-12-28(13-11-27)24(32)20-9-6-14-33-20/h3-9,14-16H,2,10-13H2,1H3
• InChI Key： IWJQLCRGDHGDTL-UHFFFAOYSA-N
• SMILES： C1N(CC)C=C(C(N2CCN(C(C3=CC=CO3)=O)CC2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 445.17500423g/mol
• Monoisotopic Mass: 445.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 912
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-ethyl-7-4-(furan-2-carbonyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one

Comprehensive Overview of 5-ethyl-7-4-(furan-2-carbonyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS No. 921880-74-2)

The compound 5-ethyl-7-4-(furan-2-carbonyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS No. 921880-74-2) is a highly specialized heterocyclic molecule with a unique structural framework. Its intricate design combines a pyrazolo[4,3-c]pyridin-3-one core with a furan-2-carbonyl and piperazine moiety, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications due to its modular architecture, which allows for versatile functionalization.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. The presence of both furan and piperazine groups in this compound suggests potential interactions with biological targets, such as enzymes or receptors, which are often investigated in cancer research and neurodegenerative disease studies. This aligns with trending searches like "new heterocyclic drug candidates 2024" and "piperazine derivatives in pharmacology," reflecting the compound's relevance in contemporary scientific discourse.

From a synthetic perspective, the 5-ethyl-7-4-(furan-2-carbonyl)piperazine-1-carbonyl side chain introduces steric and electronic complexities that challenge traditional organic synthesis methods. However, modern techniques like microwave-assisted synthesis and flow chemistry have enabled more efficient production of such compounds. These innovations address common queries such as "how to synthesize complex heterocycles" and "green chemistry approaches for drug intermediates," highlighting the intersection of this compound with cutting-edge laboratory practices.

The pyrazolo[4,3-c]pyridin-3-one scaffold is particularly noteworthy due to its prevalence in bioactive molecules. Recent publications have linked similar structures to kinase inhibition and anti-inflammatory activity, making CAS No. 921880-74-2 a candidate for further exploration in these areas. Discussions around "kinase inhibitors for personalized medicine" and "next-generation anti-inflammatory agents" further underscore its potential applications, resonating with both academic and industrial research priorities.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are critical for verifying its purity and structural integrity, topics frequently searched by quality control professionals and synthetic chemists. The compound's furan-carbonyl linkage also presents opportunities for spectroscopic studies, as furan derivatives often exhibit distinct UV-Vis and IR profiles.

In the context of intellectual property, derivatives of 5-ethyl-7-4-(furan-2-carbonyl)piperazine-1-carbonyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one have appeared in patent literature related to central nervous system (CNS) disorders and metabolic diseases. This aligns with growing public interest in "CNS drug breakthroughs" and "small molecules for diabetes management," positioning the compound as a versatile scaffold for therapeutic development.

Environmental and regulatory considerations for this compound are equally important. While not classified as hazardous, its synthesis and handling require adherence to Good Manufacturing Practices (GMP) and REACH compliance. These aspects are frequently queried by pharmaceutical manufacturers, as seen in search trends like "GMP for heterocyclic APIs" and "REACH documentation for novel compounds."

Future research directions for CAS No. 921880-74-2 may include computational modeling to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) or derivatization to enhance its bioavailability. Such studies would address popular inquiries like "AI in drug property prediction" and "improving oral bioavailability of small molecules," demonstrating the compound's alignment with technological advancements in drug discovery.